Cas no 1187385-77-8 (4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide)

4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide structure
1187385-77-8 structure
Product Name:4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide
CAS No:1187385-77-8
MF:C11H12BrN3O2S
MW:330.200880050659
MDL:MFCD12756459
CID:857388
PubChem ID:46739310
Update Time:2025-07-28

4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-ETHYL 4-(4-BROMOPYRAZOL-1-YL)BENZENESULFONAMIDE
    • 4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide
    • ACMC-2099yk
    • AG-L-20558
    • AK-92567
    • ANW-17178
    • BD230473
    • CTK4B0827
    • AKOS015835061
    • DTXSID40674921
    • 4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzene-1-sulfonamide
    • MFCD12756459
    • BS-23163
    • N-ethyl-4-(4-bromopyrazol-1-yl)benzenesulfonamide
    • DB-371531
    • 4-(4-bromopyrazol-1-yl)-N-ethylbenzenesulfonamide
    • CS-0441782
    • 1187385-77-8
    • MDL： MFCD12756459
    • Inchi： 1S/C11H12BrN3O2S/c1-2-14-18(16,17)11-5-3-10(4-6-11)15-8-9(12)7-13-15/h3-8,14H,2H2,1H3
    • InChI Key： NKTWKABVQQZWTC-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1)S(NCC)(=O)=O

Computed Properties

  • Exact Mass: 328.98336g/mol
  • Monoisotopic Mass: 328.98336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.4Ų

4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide Pricemore >>

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Chemenu
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